Cas no 104447-74-7 (5-Bromo-6-nitro-1H-indole)

5-Bromo-6-nitro-1H-indole is a halogenated nitroindole derivative widely utilized in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent at the 5-position and a nitro group at the 6-position—make it a versatile intermediate for constructing complex heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution and reduction reactions, while the bromo moiety facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. This compound is particularly valuable in medicinal chemistry for the development of indole-based scaffolds with potential biological activity. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

5-Bromo-6-nitro-1H-indole structure

Product Name:5-Bromo-6-nitro-1H-indole

CAS No:104447-74-7

MF:C₈H₅BrN₂O₂

MW:241.041500806808

CID:2144949

PubChem ID:19744331

Update Time:2025-10-10

5-Bromo-6-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-bromo-6-nitro-1H-indole
- 5-Bromo-6-nitroindole
- 1H-Indole, 5-bromo-6-nitro-
- PPXAIJGGCHQXBC-UHFFFAOYSA-N
- ZB1321
- MFCD00466463
- CS-0160637
- 104447-74-7
- SCHEMBL397138
- BS-52448
- DB-317511
- 5-Bromo-6-nitro-1H-indole
- Inchi： 1S/C8H5BrN2O2/c9-6-3-5-1-2-10-7(5)4-8(6)11(12)13/h1-4,10H
- InChI Key： PPXAIJGGCHQXBC-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=CN2)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 239.95344g/mol
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6
XLogP3: 2.6

5-Bromo-6-nitro-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NZ201-200mg	5-Bromo-6-nitro-1H-indole	104447-74-7	95%	200mg	1795.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NZ201-50mg	5-Bromo-6-nitro-1H-indole	104447-74-7	95%	50mg	720.0CNY	2021-07-17
Chemenu	CM363770-100mg	5-bromo-6-nitro-1H-indole	104447-74-7	95%+	100mg	$166	2022-09-04
Chemenu	CM363770-250mg	5-bromo-6-nitro-1H-indole	104447-74-7	95%+	250mg	$249	2022-09-04
Chemenu	CM363770-1g	5-bromo-6-nitro-1H-indole	104447-74-7	95%+	1g	$621	2022-09-04
Alichem	A199010993-1g	5-Bromo-6-nitro-1H-indole	104447-74-7	95%	1g	$743.04	2023-09-04
eNovation Chemicals LLC	Y1230806-1g	5-Bromo-6-nitro-1h-indole	104447-74-7	95%	1g	$830	2024-06-03
Ambeed	A988430-100mg	5-Bromo-6-nitro-1h-indole	104447-74-7	95%	100mg	$66.0	2025-02-25
Ambeed	A988430-250mg	5-Bromo-6-nitro-1h-indole	104447-74-7	95%	250mg	$101.0	2025-02-25
Ambeed	A988430-1g	5-Bromo-6-nitro-1h-indole	104447-74-7	95%	1g	$250.0	2025-02-25